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An In-depth Technical Guide to Bis(catecholato)diboron

Abstract
Bis(catecholato)diboron, with the chemical formula C₁₂H₈B₂O₄, is a pivotal reagent in modern

synthetic chemistry and materials science.[1][2] This technical guide provides a comprehensive

overview of its fundamental properties, including its chemical and physical characteristics,

spectral data, and structural features. Detailed experimental protocols for its application are

presented, alongside an exploration of its reactivity, particularly its role as a key precursor in

metal-catalyzed and metal-free borylation reactions for the formation of carbon-boron bonds.[2]

[3][4] This document is intended for researchers, scientists, and professionals in drug

development who utilize or are exploring the applications of this versatile diboron compound.

Core Properties of Bis(catecholato)diboron
Bis(catecholato)diboron, also known as 2,2'-Bi-1,3,2-benzodioxaborole, is a white to off-white

crystalline solid that is stable under ambient conditions.[1][2][5] Its structure features two boron

atoms bridged by two catecholato ligands, which enhances both its stability and reactivity

compared to other diboron reagents.[1] This compound is less sterically hindered than its

commonly used counterpart, bis(pinacolato)diboron (B₂pin₂), which can influence its reactivity.

[6]

Physical and Chemical Data
The key quantitative properties of bis(catecholato)diboron are summarized in the table below,

providing a clear reference for laboratory use.
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Property Value Citations

Molecular Formula C₁₂H₈B₂O₄ [1][2][7]

Molecular Weight 237.81 g/mol [1][5][7]

Appearance White to off-white powder/solid [1][5]

Melting Point 189 - 196 °C [1][7]

Boiling Point 315 - 330 °C [1]

Density 1.310 g/cm³ [1]

CAS Number 13826-27-2 [1][2][7]

Purity ≥97% [5][7]

Spectroscopic and Structural Characterization
The electronic properties and structure of bis(catecholato)diboron (B₂cat₂) have been

investigated using various spectroscopic and computational methods. X-ray Photoelectron

Spectroscopy (XPS) and Near Edge X-ray Absorption Fine Structure (NEXAFS) studies have

been crucial in understanding the electronic nature of the B-B bond.[8][9] The molecule is

planar, possessing D₂h point group symmetry.[9]

Solid-state ¹¹B NMR spectroscopy has been employed to determine the internuclear distance

between the two boron atoms, showing excellent agreement with data from single-crystal X-ray

diffraction.[10]
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Spectroscopic Data
Observed Values and
Characteristics

Citations

¹¹B NMR

A dipolar coupling constant of

-2580 ± 130 Hz was estimated

between the directly bonded

boron atoms.

[10]

XPS (B 1s)

A sharp, intense peak is

observed at 196.89 eV in the

gas phase.

[9]

NEXAFS (B K-edge)

An intense lower energy peak

appears at 191.362 eV, which

is a sensitive probe of the

molecule's chemistry.

[9]

InChI

1S/C12H8B2O4/c1-2-6-10-9(5-

1)15-13(16-10)14-17-11-7-3-4-

8-12(11)18-14/h1-8H

[7]

SMILES
c1ccc2ob(oc2c1)-

b3oc4ccccc4o3
[7]

Reactivity and Applications
Bis(catecholato)diboron is a versatile reagent primarily used for installing boron

functionalities into organic molecules.[11] While relatively stable, its B-B bond can be activated

to participate in a wide array of chemical transformations.[9][11]

Borylation Reactions
B₂cat₂ is a key reagent in metal-catalyzed C-H borylation reactions, which directly convert C-H

bonds to C-B bonds, providing a streamlined route to valuable organoboron compounds.[3] It is

also used in metal-free borylation reactions. For instance, a photo-induced, metal-free protocol

has been developed for the borylation of unactivated C(sp³)–H bonds using B₂cat₂.[4] The

Lewis acid character of the diboron compound favors its activation through interaction with

bases, leading to the cleavage of the B-B bond, a key step in these synthetic processes.[9]
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Reactions with Diimines
B₂cat₂ reacts with α-diimines without the need for a catalyst.[11] The nature of the products

formed depends on the steric and electronic properties of both the diimine and the diboron

species.[11][12] This reactivity highlights its utility in synthesizing complex nitrogen- and boron-

containing heterocyclic compounds.

Materials Science
In materials science, bis(catecholato)diboron serves as a building block for boron-containing

polymers, which can exhibit enhanced thermal stability and mechanical strength.[1][13] It is

also employed in the development of advanced materials such as sensors and catalysts due to

its ability to form stable complexes.[1][13]

Experimental Protocols
The following sections provide detailed methodologies for representative experiments involving

bis(catecholato)diboron.

Synthesis of a Borylated Product via Reaction with an α-
Diimine
This protocol is adapted from the reaction of bis(catecholato)diboron with an N,N'-di-

substituted α-diimine.[11]

Materials:

Bis(catecholato)diboron (B₂cat₂) (50 mg, 0.21 mmol)

N,N′-(butane-2,3-diylidene)bis(2,6-diisopropylaniline) (85 mg, 0.21 mmol)

Toluene (5 mL)

Hexanes (2 mL)

Standard Schlenk line or glovebox equipment

Procedure:
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In an inert atmosphere (e.g., a nitrogen-filled glovebox), add bis(catecholato)diboron (50

mg) to a solution of the α-diimine (85 mg) in toluene (5 mL) in a small vial.

Allow the solution to stand at room temperature for 4 hours.

Remove the toluene solvent in vacuo to yield a solid or oil.

Redissolve the product in a minimal amount of hexanes (approx. 2 mL).

Store the solution at -30 °C to induce crystallization.

Collect the crystalline precipitate by filtration and dry in vacuo.

Characterize the product using multinuclear NMR spectroscopy and elemental analysis.[11]

Visualized Workflows and Pathways
Diagrams generated using Graphviz DOT language illustrate key processes involving

bis(catecholato)diboron.

Uncatalyzed Reaction with an α-Diimine
The following diagram illustrates the reaction pathway between bis(catecholato)diboron and

an α-diimine, resulting in a 1:1 adduct.[11]
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Reactants

Bis(catecholato)diboron
(B₂cat₂)

1:1 Adduct

+

α-Diimine
(R-N=C-C=N-R)

+

Final Product
(Cyclic Boron Compound)

Rearrangement

 

Start: Setup Reaction

Combine Substrate, B₂cat₂,
Catalyst (if any), & Solvent

in Inert Atmosphere

Stir at Specified
Temperature and Time

Aqueous Workup
(e.g., Extraction)

Dry Organic Layer
(e.g., with MgSO₄)

Filter Drying Agent

Concentrate Filtrate
in vacuo

Purify Product
(e.g., Crystallization,

Chromatography)

Characterize Final Product
(NMR, MS, etc.)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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